Cas no 2763921-88-4 (8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 2763921-88-4
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5563035
• PubChem ID: 165999240
• Update Time: 2025-06-03

8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763921-88-4
• EN300-37344173
• 8-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-2-8-21-16(20)17-10-13-5-3-4-11-6-7-12(15(18)19)9-14(11)13/h2,6-7,9,13H,1,3-5,8,10H2,(H,17,20)(H,18,19)
• InChI Key： WQPICQAAFMHSKD-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1C2C=C(C(=O)O)C=CC=2CCC1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

Comprehensive Analysis of 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2763921-88-4)

The compound 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 2763921-88-4) is a chemically synthesized derivative of tetrahydronaphthalene, featuring a unique combination of functional groups that make it a subject of interest in pharmaceutical and material science research. Its molecular structure includes a carboxylic acid moiety and a prop-2-en-1-yloxy carbonyl group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug development, particularly as a building block for small molecule therapeutics and bioconjugation strategies.

In recent years, the demand for highly functionalized organic compounds like 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound’s tetrahydronaphthalene core is structurally similar to bioactive molecules found in natural products, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. Its carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or targeted delivery systems, which are hot topics in modern drug discovery.

One of the most searched questions in the field of organic synthesis is how to optimize the yield and purity of complex molecules like CAS No. 2763921-88-4. Advanced techniques such as flow chemistry and catalytic hydrogenation have been employed to improve the synthesis of this compound. Additionally, its allyloxycarbonyl (Alloc) protecting group is a key feature that facilitates selective deprotection in multi-step reactions, a technique widely discussed in peptide synthesis forums and research papers.

The application of 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid extends beyond pharmaceuticals. In material science, its rigid tetrahydronaphthalene backbone and functional groups make it a candidate for designing polymeric materials with tailored properties. Researchers are investigating its potential in creating biodegradable polymers and smart coatings, aligning with the global push toward sustainable technologies.

From an analytical chemistry perspective, characterizing CAS No. 2763921-88-4 requires sophisticated tools such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s structural integrity and purity, which are critical for its intended applications. The growing interest in quality control and regulatory compliance has also led to increased searches for standardized protocols in handling and analyzing such specialized chemicals.

In conclusion, 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid represents a fascinating intersection of organic chemistry, drug development, and material innovation. Its unique structure and functional versatility position it as a compound of significant interest in both academic and industrial research. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing green chemistry and precision medicine initiatives.